N1-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-N2-(isoxazol-3-yl)oxalamide

• IUPAC Name: N-[[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl]-N'-(1,2-oxazol-3-yl)oxamide
• InChI: InChI=1S/C18H19N5O4/c24-16(17(25)21-15-7-10-26-22-15)19-11-12-5-8-23(9-6-12)18-20-13-3-1-2-4-14(13)27-18/h1-4,7,10,12H,5-6,8-9,11H2,(H,19,24)(H,21,22,25)
• InChI Key: MPFVYCSEDWKWPH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C(=O)NC2=NOC=C2)C3=NC4=CC=CC=C4O3
• Molecular Formula: C18H19N5O4
• Molecular Weight: 369.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For example, a class of compound based on 3-(benzo[d]oxazol-2-yl)-5-(1-(piperidin-4-yl)-1H-pyrazol-4-yl)pyridin-2-amine was identified as a novel hit by high throughput screening campaign. Structural modification of parent benzoxazole scaffolds by introducing substituents on phenyl displayed potent inhibitory activities toward G-protein-coupled receptor kinase-2 and -5.

Scientific Research Applications

a. Computer Vision for Active Remote Sensing Data: AI models, particularly computer vision techniques, can analyze active remote sensing data from instruments like CALIOP (Cloud-Aerosol Lidar with Orthogonal Polarization). These models help identify cloud patterns, aerosols, and other atmospheric features, contributing to climate research and weather prediction.

b. Cloud Dynamical Relationships: By applying AI, scientists explore cloud dynamical relationships. These insights inform climate model parameterizations, leading to more accurate climate simulations. AI can identify complex interactions between cloud properties, aiding in climate modeling and prediction.

c. Surrogate Models for Lidar Simulations: Lidar (Light Detection and Ranging) simulations play a crucial role in understanding atmospheric properties. AI techniques, such as surrogate modeling, allow us to create efficient approximations of lidar simulations. These surrogate models accelerate research and improve our understanding of atmospheric processes.

Nutraceutical Research and Bioactive Components

While not directly related to the compound, let’s briefly touch on nutraceutical research. Bioactive components found in natural products have gained attention for their potential health benefits. Although this field doesn’t directly involve our compound, it’s worth mentioning:

a. Formulations and Applications: Researchers explore the impact of bioactive components on new formulations. . While this isn’t specific to our compound, it highlights the broader context of bioactive research.

Translational Research

Translational research bridges the gap between scientific discoveries and practical applications. While not directly tied to our compound, it’s relevant to consider how findings from basic research can be applied in real-world contexts:

a. Applied Research and Client-Driven Purposes: Translational research involves applying accumulated scientific knowledge to address specific needs. .